Cas no 1269292-50-3 (1-(2-Bromophenyl)-5-(thiophen-2-yl)-1H-pyrazole)

1-(2-Bromophenyl)-5-(thiophen-2-yl)-1H-pyrazole is a brominated pyrazole derivative featuring a thiophene substituent, offering a versatile scaffold for synthetic and medicinal chemistry applications. Its structural framework combines a bromophenyl group with a thienyl-substituted pyrazole, making it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine atom at the ortho position provides a reactive site for further functionalization via cross-coupling reactions, while the thiophene moiety enhances electronic properties, contributing to potential applications in optoelectronics or ligand design. This compound is particularly useful in heterocyclic synthesis, where its balanced reactivity and stability facilitate precise modifications for targeted molecular architectures.

1-(2-Bromophenyl)-5-(thiophen-2-yl)-1H-pyrazole structure

1269292-50-3 structure

Product Name:1-(2-Bromophenyl)-5-(thiophen-2-yl)-1H-pyrazole

CAS No:1269292-50-3

MF:C₁₃H₉BrN₂S

MW:305.192960500717

CID:1089299

PubChem ID:56956089

Update Time:2025-05-21

1-(2-Bromophenyl)-5-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(2-Bromophenyl)-5-(thiophen-2-yl)-1H-pyrazole
- 1-(2-bromophenyl)-5-thiophen-2-ylpyrazole
- DTXSID30719012
- 1269292-50-3
- AKOS022172675
- Inchi： 1S/C13H9BrN2S/c14-10-4-1-2-5-11(10)16-12(7-8-15-16)13-6-3-9-17-13/h1-9H
- InChI Key： DAFNZKJXNKZTCB-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1N1C(=CC=N1)C1=CC=CS1

Computed Properties

Exact Mass: 303.96698g/mol
Monoisotopic Mass: 303.96698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 46.1Å²

1-(2-Bromophenyl)-5-(thiophen-2-yl)-1H-pyrazole Pricemore >>

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